Cas no 1547025-65-9 (3-(2-fluoropropan-2-yl)piperidine)

• Product Name: 3-(2-fluoropropan-2-yl)piperidine
• CAS No: 1547025-65-9
• MF: C₈H₁₆FN
• MW: 145.217745780945
• CID: 5972336
• PubChem ID: 83815252
• Update Time: 2025-08-05

3-(2-fluoropropan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoropropan-2-yl)piperidine
• EN300-1856584
• AKOS023556803
• 1547025-65-9

• Inchi： 1S/C8H16FN/c1-8(2,9)7-4-3-5-10-6-7/h7,10H,3-6H2,1-2H3
• InChI Key： JPBQLVRXQJMDPX-UHFFFAOYSA-N
• SMILES： FC(C)(C)C1CNCCC1

Computed Properties

• Exact Mass: 145.126677677g/mol
• Monoisotopic Mass: 145.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-fluoropropan-2-yl)piperidine

3-(2-Fluoropropan-2-yl)piperidine: A Comprehensive Overview

3-(2-Fluoropropan-2-yl)piperidine (CAS No. 1547025-65-9) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and properties, has been the subject of extensive research, particularly in the context of its potential applications in drug development and material science. In this article, we will delve into the structural features, synthesis methods, pharmacological properties, and recent advancements related to 3-(2-fluoropropan-2-yl)piperidine.

The molecular structure of 3-(2-fluoropropan-2-yl)piperidine consists of a piperidine ring, a six-membered saturated ring with one nitrogen atom, substituted at the 3-position with a 2-fluoropropan-2-yl group. This substitution introduces a trifluoromethyl group (CF3) into the molecule, which significantly influences its chemical reactivity and physical properties. The presence of the fluorine atom in the CF3 group imparts unique electronic and steric effects, making this compound highly versatile for various chemical transformations.

Recent studies have highlighted the importance of 3-(2-fluoropropan-2-yl)piperidine in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, this compound has been utilized in the synthesis of inhibitors for kinase enzymes, which are crucial targets in cancer therapy. The ability of 3-(2-fluoropropan-2-yl)piperidine to act as a scaffold for these inhibitors stems from its ability to form stable interactions with enzyme active sites through hydrogen bonding and hydrophobic interactions.

In addition to its role in drug discovery, 3-(2-fluoropropan-2-yl)piperidine has also been investigated for its applications in polymer chemistry. The compound's ability to undergo polymerization under specific conditions has led to the development of novel materials with tailored mechanical and thermal properties. These materials hold promise for use in advanced composites and high-performance polymers.

The synthesis of 3-(2-fluoropropan-2-yl)piperidine typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the alkylation of piperidine with a suitable fluorinated alkyl halide followed by purification steps such as chromatography. Researchers have also explored alternative synthetic routes, including catalytic cross-coupling reactions, which offer potential advantages in terms of efficiency and scalability.

From an environmental perspective, understanding the fate and behavior of 3-(2-fluoropropan-2-yl)piperidine in various ecosystems is essential for assessing its potential impact on human health and the environment. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist indefinitely in natural environments. However, further research is needed to fully characterize its environmental impact and develop strategies for safe handling and disposal.

In conclusion, 3-(2-fluoropropan-2-yl)piperidine (CAS No. 1547025-65-9) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structural features make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.